2-{5-[(2-Methyl-1,3-oxazol-4-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-3-(trifluoromethyl)pyridine

• Molecular Formula: C17H19F3N4O
• Molecular Weight: 352.35 g/mol
• IUPAC Name: 2-methyl-4-[[5-[3-(trifluoromethyl)pyridin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]methyl]-1,3-oxazole
• InChI: InChI=1S/C17H19F3N4O/c1-11-22-14(10-25-11)9-23-5-12-7-24(8-13(12)6-23)16-15(17(18,19)20)3-2-4-21-16/h2-4,10,12-13H,5-9H2,1H3
• InChI Key: VMAKXSKAYFJXBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)CN2CC3CN(CC3C2)C4=C(C=CC=N4)C(F)(F)F

Description

2-{5-[(2-Methyl-1,3-oxazol-4-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-3-(trifluoromethyl)pyridine is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{5-[(2-Methyl-1,3-oxazol-4-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-3-(trifluoromethyl)pyridine typically involves multiple steps, starting from readily available starting materials. The key steps may include:

Formation of the oxazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Construction of the pyrrolopyrrole core: This step involves the formation of the bicyclic structure through intramolecular cyclization reactions.

Introduction of the trifluoromethyl group: This can be done using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonates under specific conditions.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-{5-[(2-Methyl-1,3-ox